Cas no 3217-86-5 (N-propylpropanamide)
N-propylpropanamide structure
Product Name:N-propylpropanamide
N-propylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-propyl-
- N-propylpropanamide
- AC1L87EI
- CTK8I1842
- N-n-propylpropionamide
- N-propyl-propanamide
- N-propylpropanoylamide
- N-Propyl-propionamid
- N-propyl-propionamide
- NSC406180
- Propionsaeure-propylamid
- Propionylpropylamin
- SCHEMBL165731
- NSC-406180
- Propionsaurepropylamid
- EN300-1251204
- YUMCRXLLWKQDJY-UHFFFAOYSA-N
- CS-0225875
- AKOS003873899
- 3217-86-5
- DTXSID30324266
- Z33030426
- N-Propylpropionamide
- NSC 406180
-
- Inchi： 1S/C6H13NO/c1-3-5-7-6(8)4-2/h3-5H2,1-2H3,(H,7,8)
- InChI Key： YUMCRXLLWKQDJY-UHFFFAOYSA-N
- SMILES： O=C(CC)NCCC
Computed Properties
- Exact Mass: 115.09979
- Monoisotopic Mass: 115.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 70.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.8985
- Melting Point: 154°C
- Boiling Point: 215.49°C (rough estimate)
- Refractive Index: 1.4964 (estimate)
- PSA: 29.1
- LogP: 1.31350
N-propylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1251204-0.05g |
N-propylpropanamide |
3217-86-5 | 90% | 0.05g |
$166.0 | 2023-07-10 | |
| Enamine | EN300-1251204-0.1g |
N-propylpropanamide |
3217-86-5 | 90% | 0.1g |
$248.0 | 2023-07-10 | |
| Enamine | EN300-1251204-0.25g |
N-propylpropanamide |
3217-86-5 | 90% | 0.25g |
$353.0 | 2023-07-10 | |
| Enamine | EN300-1251204-0.5g |
N-propylpropanamide |
3217-86-5 | 90% | 0.5g |
$557.0 | 2023-07-10 | |
| Enamine | EN300-1251204-1.0g |
N-propylpropanamide |
3217-86-5 | 90% | 1.0g |
$714.0 | 2023-07-10 | |
| Enamine | EN300-1251204-2.5g |
N-propylpropanamide |
3217-86-5 | 90% | 2.5g |
$1399.0 | 2023-07-10 | |
| Enamine | EN300-1251204-5.0g |
N-propylpropanamide |
3217-86-5 | 90% | 5.0g |
$2070.0 | 2023-07-10 | |
| Enamine | EN300-1251204-10.0g |
N-propylpropanamide |
3217-86-5 | 90% | 10.0g |
$3069.0 | 2023-07-10 | |
| Enamine | EN300-1251204-50mg |
N-propylpropanamide |
3217-86-5 | 90.0% | 50mg |
$166.0 | 2023-10-02 | |
| Enamine | EN300-1251204-100mg |
N-propylpropanamide |
3217-86-5 | 90.0% | 100mg |
$248.0 | 2023-10-02 |
N-propylpropanamide Related Literature
-
Samir M. El Rayes,Ahmed Aboelmagd,Mohamed S. Gomaa,Walid Fathalla,Ibrahim A. I. Ali,Faheem H. Pottoo,Firdos Alam Khan RSC Adv. 2020 10 8825
-
Aaron Kleine,Cem L. Altan,U. Ecem Yarar,Nico A. J. M. Sommerdijk,Seyda Bucak,Simon J. Holder Polym. Chem. 2014 5 524
-
Sobia Tabassum,Oksana Sereda,Peddiahgari Vasu Govardhana Reddy,René Wilhelm Org. Biomol. Chem. 2009 7 4009
-
Xin Wang,Shiyao Jing,Yingying Liu,Xiumin Qiu,Yebang Tan RSC Adv. 2017 7 13112
-
5. Photoaddition of benzoxazole-2-thiones with alkenesTakehiko Nishio,Yo-ichi Mori,Ikuo Iida,Akira Hosomi J. Chem. Soc. Perkin Trans. 1 1996 921
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